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Compound of Interest

Compound Name: APX2039

Cat. No.: B15559997 Get Quote

Application Notes and Protocols for APX2039
For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed information on the solubility, preparation, and

experimental use of APX2039, a novel, orally active inhibitor of the fungal enzyme Gwt1.

APX2039 is a prodrug of APX2096 and has demonstrated potent antifungal activity, particularly

against Cryptococcus neoformans and Cryptococcus gattii.[1][2]

Physicochemical Properties and Storage
Proper handling and storage of APX2039 are crucial for maintaining its stability and efficacy in

experimental settings.

Table 1: APX2039 Solubility Data
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Solvent Concentration Molarity Notes

Dimethyl Sulfoxide

(DMSO)
55 mg/mL 151.78 mM

Sonication is

recommended to aid

dissolution[1].

In vivo formulation 12.5 mg/mL 34.51 mM

10% N,N-

dimethylacetamide

(DMA), 20%

propylene glycol (PG),

and 40% polyethylene

glycol 400 (PEG 400),

pH 2-3. Sonicate in a

37°C water bath for 20

minutes if precipitate

is visible[3].

Table 2: APX2039 Storage and Stability

Form
Storage
Temperature

Duration Notes

Solid (Powder) -20°C Up to 3 years
Keep vial tightly

sealed[1].

In Solvent -80°C Up to 1 year
Store as aliquots in

tightly sealed vials[1].

Stock Solutions

(General)
-20°C Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles. Allow to reach

room temperature for

at least 60 minutes

before use.

Mechanism of Action and Signaling Pathway
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APX2039 is a prodrug that is converted to APX2096, a potent inhibitor of the fungal Gwt1

enzyme. Gwt1 is a critical enzyme in the glycosylphosphatidylinositol (GPI) anchor biosynthesis

pathway.[2][4] This pathway is essential for anchoring a variety of proteins to the cell surface,

including cell wall mannoproteins that are vital for fungal cell wall integrity and virulence.[1] By

inhibiting Gwt1, APX2039 effectively blocks the localization of these essential GPI-anchored

proteins, leading to fungal cell death.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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